Cas no 1261861-96-4 (3-Bromo-5-(bromomethyl)benzenesulfonamide)

• Product Name: 3-Bromo-5-(bromomethyl)benzenesulfonamide
• CAS No: 1261861-96-4
• MF: C₇H₇Br₂NO₂S
• MW: 329.008979082108
• CID: 4791860
• Update Time: 2025-05-21

3-Bromo-5-(bromomethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(bromomethyl)benzenesulfonamide

• Inchi： 1S/C7H7Br2NO2S/c8-4-5-1-6(9)3-7(2-5)13(10,11)12/h1-3H,4H2,(H2,10,11,12)
• InChI Key： XUTPBXBOSJYQRQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(CBr)C=C(C=1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 1.7
• Topological Polar Surface Area: 68.5

Additional information on 3-Bromo-5-(bromomethyl)benzenesulfonamide

3-Bromo-5-(bromomethyl)benzenesulfonamide: A Comprehensive Overview

3-Bromo-5-(bromomethyl)benzenesulfonamide, identified by the CAS number 1261861-96-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development, advanced materials, and environmental chemistry. In this article, we delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

The molecular structure of 3-Bromo-5-(bromomethyl)benzenesulfonamide is characterized by a benzene ring substituted with bromine atoms at positions 3 and 5. The bromine at position 5 is further attached to a methyl group, forming a bromomethyl substituent. The sulfonamide group (-SO₂NH₂) is located at position 1 of the benzene ring. This arrangement imparts the compound with unique electronic and steric properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of sulfonamides like 3-Bromo-5-(bromomethyl)benzenesulfonamide in drug discovery. The sulfonamide group is known for its ability to act as a bioisostere for carboxylic acids, offering improved pharmacokinetic properties such as enhanced solubility and reduced toxicity. Researchers have explored the potential of this compound as a precursor for developing novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions.

The synthesis of 3-Bromo-5-(bromomethyl)benzenesulfonamide typically involves multi-step reactions, often starting from bromobenzene derivatives. The introduction of the sulfonamide group is achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions required to maintain the stability of intermediate species. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

In terms of applications, 3-Bromo-5-(bromomethyl)benzenesulfonamide has shown promise in materials science as a precursor for advanced polymers and coatings. Its brominated structure contributes to flame-retardant properties, making it a candidate for use in high-performance materials for aerospace and electronics industries. Additionally, the compound's reactivity under various conditions makes it useful in click chemistry and other modular synthesis strategies.

The environmental impact of compounds like 3-Bromo-5-(bromomethyl)benzenesulfonamide has also been a focus of recent research. Studies have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. These findings are crucial for ensuring sustainable practices in chemical manufacturing and minimizing ecological risks.

In conclusion, 3-Bromo-5-(bromomethyl)benzenesulfonamide, with its distinctive structure and versatile applications, continues to be a subject of intense research interest. As new methodologies emerge for its synthesis and application, this compound holds the potential to contribute significantly to diverse fields ranging from medicine to materials science.